Cas no 2411338-08-2 ((E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide)

(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide is a synthetic amide derivative featuring a cyclopropyl group, a dimethylamino substituent, and a hydroxy-methoxyphenyl moiety. Its structure combines a conjugated enamide backbone with polar functional groups, enhancing solubility and potential bioactivity. The compound's cyclopropyl ring contributes to conformational rigidity, while the dimethylamino group may influence electronic properties and binding interactions. The presence of a phenolic hydroxyl and methoxy group suggests potential antioxidant or receptor-binding capabilities. This molecule is of interest in medicinal chemistry for its structural complexity and potential as a scaffold for further derivatization. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity and interaction profiles in research applications.
(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide structure
2411338-08-2 structure
Product Name:(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
CAS No:2411338-08-2
MF:C17H24N2O3
MW:304.384064674377
CID:5360748
PubChem ID:146097609
Update Time:2025-06-08

(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952172794
    • (2E)-N-cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
    • (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
    • Inchi: 1S/C17H24N2O3/c1-18(2)10-4-5-17(21)19(14-7-8-14)12-13-6-9-15(20)16(11-13)22-3/h4-6,9,11,14,20H,7-8,10,12H2,1-3H3/b5-4+
    • InChI Key: JJABCCONRISKTN-SNAWJCMRSA-N
    • SMILES: O=C(/C=C/CN(C)C)N(CC1C=CC(=C(C=1)OC)O)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 393
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53

(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576792-0.05g
(2E)-N-cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
2411338-08-2 95.0%
0.05g
$246.0 2025-03-20

Additional information on (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide

Recent Advances in the Study of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide (CAS: 2411338-08-2)

The compound (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide (CAS: 2411338-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide, which contribute to its pharmacological properties. The compound's enamide moiety and cyclopropyl group are believed to play critical roles in its interaction with biological targets, particularly in modulating enzyme activity and receptor binding. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate these interactions, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated that (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide exhibits promising activity against a range of pathological conditions. Notably, it has shown efficacy in modulating inflammatory pathways, with potential applications in treating chronic inflammatory diseases. Additionally, preliminary data suggest that the compound may have neuroprotective effects, making it a candidate for further investigation in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

The synthesis of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide has been optimized in recent studies to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, addressing previous challenges related to scalability and cost-effectiveness. These advancements are critical for facilitating further preclinical and clinical development of the compound.

Despite these promising findings, several challenges remain. The pharmacokinetic profile of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide, including its bioavailability and metabolic stability, requires further investigation. Additionally, more extensive toxicological studies are needed to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the translation of this compound into therapeutic applications.

In conclusion, (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Continued research and optimization will be essential to fully realize its therapeutic potential and bring it closer to clinical use.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.